Cas no 1220630-83-0 (3-Amino-4-(trifluoromethyl)benzonitrile)

• Product Name: 3-Amino-4-(trifluoromethyl)benzonitrile
• CAS No: 1220630-83-0
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• MDL: MFCD18072580
• CID: 1005837
• PubChem ID: 52987954
• Update Time: 2025-04-20

3-Amino-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(trifluoromethyl)benzonitrile
• CZYRYIJZODSVTK-UHFFFAOYSA-N
• PC49084
• CM12941
• AS05791
• 3-Amino-4-trifluoromethyl-benzonitrile
• FCH1168585
• AX8161769
• AB0061150
• Z3999
• ST24028381
• Benzonitrile, 3-amino-4-(trifluoromethyl)-
• SCHEMBL1724867
• DS-2227
• DTXSID90681009
• SY114288
• AS-813/43501993
• DB-010053
• EN300-5034744
• MFCD18072580
• CS-W021833
• 1220630-83-0
• A856892
• AKOS016002793

• MDL： MFCD18072580
• Inchi： 1S/C8H5F3N2/c9-8(10,11)6-2-1-5(4-12)3-7(6)13/h1-3H,13H2
• InChI Key： CZYRYIJZODSVTK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=CC=1N)(F)F

Computed Properties

• Exact Mass: 186.04048265g/mol
• Monoisotopic Mass: 186.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 286.6±40.0 ºC (760 Torr),
• Flash Point: 127.1±27.3 ºC,
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides